Cas no 61810-66-0 (3-Pentanone, 2-(4-quinolinyl)-)

• Product Name: 3-Pentanone, 2-(4-quinolinyl)-
• CAS No: 61810-66-0
• MF: C₁₄H₁₅NO
• MW: 213.275003671646
• CID: 1630062
• Update Time: 2024-09-12

3-Pentanone, 2-(4-quinolinyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Pentanone, 2-(4-quinolinyl)-

• Inchi： 1S/C14H15NO/c1-3-14(16)10(2)11-8-9-15-13-7-5-4-6-12(11)13/h4-10H,3H2,1-2H3
• InChI Key： RFSBNKSAKDDCDA-UHFFFAOYSA-N
• SMILES： CC(C1C2C(N=CC=1)=CC=CC=2)C(=O)CC

Computed Properties

• Exact Mass: 213.11545

Experimental Properties

• Density: 1.082±0.06 g/cm3(Predicted)
• Boiling Point: 348.0±17.0 °C(Predicted)
• PSA: 29.96
• pka: 4.92±0.46(Predicted)